molecular formula C10H15N3O2S B215580 N-(5-isopropyl-1,3,4-thiadiazol-2-yl)tetrahydro-2-furancarboxamide

N-(5-isopropyl-1,3,4-thiadiazol-2-yl)tetrahydro-2-furancarboxamide

Cat. No. B215580
M. Wt: 241.31 g/mol
InChI Key: PZZAQMQQLXCXEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(5-isopropyl-1,3,4-thiadiazol-2-yl)tetrahydro-2-furancarboxamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a key regulator of energy homeostasis in cells and plays a crucial role in maintaining cellular energy balance. A-769662 has gained significant attention in recent years due to its potential therapeutic applications in metabolic disorders, cancer, and neurodegenerative diseases.

Mechanism of Action

N-(5-isopropyl-1,3,4-thiadiazol-2-yl)tetrahydro-2-furancarboxamide activates AMPK by binding to the gamma subunit of the enzyme, leading to allosteric activation of the enzyme. AMPK activation leads to increased glucose uptake, fatty acid oxidation, and inhibition of gluconeogenesis, ultimately leading to improved energy balance in cells.
Biochemical and Physiological Effects:
This compound has been shown to improve insulin sensitivity and glucose uptake in skeletal muscle cells. It also promotes fatty acid oxidation and inhibits gluconeogenesis, leading to improved energy balance in cells. This compound has been shown to have anti-cancer properties by inducing apoptosis and inhibiting cell proliferation in cancer cells. Additionally, this compound has been studied for its potential neuroprotective effects in neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(5-isopropyl-1,3,4-thiadiazol-2-yl)tetrahydro-2-furancarboxamide in lab experiments is its specificity for AMPK activation. This compound has been shown to activate AMPK without affecting other signaling pathways, making it a useful tool for studying the role of AMPK in various cellular processes. However, one limitation of using this compound is its potential off-target effects, as it has been shown to activate other kinases at high concentrations.

Future Directions

There are several potential future directions for research on N-(5-isopropyl-1,3,4-thiadiazol-2-yl)tetrahydro-2-furancarboxamide. One area of interest is its potential therapeutic applications in metabolic disorders such as diabetes and obesity. Further studies are needed to determine the optimal dose and duration of treatment with this compound in these conditions. Another area of interest is its potential neuroprotective effects in neurodegenerative diseases such as Alzheimer's disease. Additional studies are needed to further elucidate the mechanisms underlying these effects and to determine the optimal dose and duration of treatment with this compound. Finally, further studies are needed to determine the safety and efficacy of this compound in clinical trials.

Synthesis Methods

N-(5-isopropyl-1,3,4-thiadiazol-2-yl)tetrahydro-2-furancarboxamide can be synthesized using a multi-step process involving the reaction of 2,5-dimethylfuran with thionyl chloride to produce 2,5-dimethylthiophene. This is then reacted with hydrazine hydrate to produce 2,5-dimethyl-1,3,4-thiadiazole. The final step involves the reaction of 2,5-dimethyl-1,3,4-thiadiazole with isopropylamine and ethyl chloroformate to produce this compound.

Scientific Research Applications

N-(5-isopropyl-1,3,4-thiadiazol-2-yl)tetrahydro-2-furancarboxamide has been extensively studied for its potential therapeutic applications in metabolic disorders such as diabetes and obesity. It has been shown to improve insulin sensitivity, increase glucose uptake, and promote fatty acid oxidation in skeletal muscle cells. This compound has also been shown to have anti-cancer properties by inducing apoptosis and inhibiting cell proliferation in cancer cells. Additionally, this compound has been studied for its potential neuroprotective effects in neurodegenerative diseases such as Alzheimer's disease.

properties

Molecular Formula

C10H15N3O2S

Molecular Weight

241.31 g/mol

IUPAC Name

N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)oxolane-2-carboxamide

InChI

InChI=1S/C10H15N3O2S/c1-6(2)9-12-13-10(16-9)11-8(14)7-4-3-5-15-7/h6-7H,3-5H2,1-2H3,(H,11,13,14)

InChI Key

PZZAQMQQLXCXEY-UHFFFAOYSA-N

SMILES

CC(C)C1=NN=C(S1)NC(=O)C2CCCO2

Canonical SMILES

CC(C)C1=NN=C(S1)NC(=O)C2CCCO2

solubility

36.2 [ug/mL]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.